Cas no 38004-66-9 (3-ethyl-5-methoxy-5-oxopentanoic acid)

• Product Name: 3-ethyl-5-methoxy-5-oxopentanoic acid
• CAS No: 38004-66-9
• MF: C₈H₁₄O₄
• MW: 174.194363117218
• CID: 5757401
• PubChem ID: 135081004
• Update Time: 2025-05-25

3-ethyl-5-methoxy-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 38004-66-9
• 3-ethyl-5-methoxy-5-oxopentanoic acid
• EN300-1848904
• DTXSID701307799
• 1-Methyl 3-ethylpentanedioate
• Pentanedioic acid, 3-ethyl-, 1-methyl ester

• Inchi： 1S/C8H14O4/c1-3-6(4-7(9)10)5-8(11)12-2/h6H,3-5H2,1-2H3,(H,9,10)
• InChI Key： QEODCEBFTIXFKK-UHFFFAOYSA-N
• SMILES： O(C)C(CC(CC(=O)O)CC)=O

Computed Properties

• Exact Mass: 174.08920892g/mol
• Monoisotopic Mass: 174.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.095±0.06 g/cm3(Predicted)
• Boiling Point: 286.8±23.0 °C(Predicted)
• pka: 4.46±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids

Additional information on 3-ethyl-5-methoxy-5-oxopentanoic acid

CAS No 38004-66-9: 3-Ethyl-5-Methoxy-5-Oxopentanoic Acid

3-Ethyl-5-methoxy-5-oxopentanoic acid, identified by the CAS registry number 38004-66-9, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes an ethyl group, a methoxy group, and a ketone functional group. These structural features contribute to its diverse chemical reactivity and biological activity.

The molecular formula of 3-Ethyl-5-methoxy-5-oxopentanoic acid is C₈H₁₂O₃. Its structure consists of a pentanoic acid backbone with substituents at the 3 and 5 positions. The ethyl group at position 3 introduces steric effects, while the methoxy group at position 5 enhances solubility and potentially influences hydrogen bonding capabilities. The ketone group at position 5 adds to the compound's reactivity, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of 3-Ethyl-5-methoxy-5-oxopentanoic acid in drug discovery. Researchers have explored its role as a building block for developing bioactive molecules targeting various diseases, including cancer and neurodegenerative disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising anti-inflammatory properties, suggesting its potential in developing novel therapeutic agents.

In the field of agrochemistry, 3-Ethyl-5-methoxy-5-oxopentanoic acid has been investigated for its role as a plant growth regulator. Experiments conducted by agricultural scientists have shown that this compound can enhance crop yields by promoting root development and improving stress tolerance in plants. These findings underscore its potential application in sustainable agriculture practices.

The synthesis of 3-Ethyl-5-methoxy-5-oxopentanoic acid involves multi-step organic reactions, often utilizing techniques such as nucleophilic substitution and oxidation. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes. For example, researchers have reported the use of palladium-catalyzed cross-coupling reactions to streamline the synthesis pathway, reducing both time and cost.

In terms of physical properties, 3-Ethyl-5-methoxy-5-Oxopentanoic acid has a melting point of approximately 120°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various chemical transformations requiring specific solubility profiles.

The compound's stability under different conditions has also been a focus of recent research. Studies indicate that it remains stable under neutral conditions but undergoes hydrolysis in acidic or basic environments. This information is crucial for its safe handling and storage in industrial settings.

In conclusion, CAS No 38004-66-9: 3-Ethyl-5-Methoxy-5-Oxopentanoic Acid is a multifaceted compound with significant potential across multiple industries. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool in modern chemistry research. As ongoing investigations continue to uncover new uses for this compound, its importance in both academic and industrial settings is expected to grow further.